Cas no 1286768-97-5 ((S)-N-Boc-2-(4-chlorobenzyl)alanine)

• Product Name: (S)-N-Boc-2-(4-chlorobenzyl)alanine
• CAS No: 1286768-97-5
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 5207476
• Update Time: 2025-10-28

(S)-N-Boc-2-(4-chlorobenzyl)alanine Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-2-(4-chlorobenzyl)alanine
• L-Phenylalanine, 4-chloro-N-[(1,1-dimethylethoxy)carbonyl]-α-methyl-
• N-Boc-4-chloro-a-methyl-L-phenylalanine

• Inchi： 1S/C15H20ClNO4/c1-14(2,3)21-13(20)17-15(4,12(18)19)9-10-5-7-11(16)8-6-10/h5-8H,9H2,1-4H3,(H,17,20)(H,18,19)/t15-/m0/s1
• InChI Key： ZZUKHCDHHIOSAY-HNNXBMFYSA-N
• SMILES： N(C(=O)OC(C)(C)C)[C@@](C)(CC1C=CC(Cl)=CC=1)C(=O)O

Additional information on (S)-N-Boc-2-(4-chlorobenzyl)alanine

CAS No. 1286768-97-5: (S)-N-Boc-2-(4-chlorobenzyl)alanine

The compound with CAS No. 1286768-97-5, commonly referred to as (S)-N-Boc-2-(4-chlorobenzyl)alanine, is a significant molecule in the field of organic chemistry and drug discovery. This compound is a derivative of alanine, a naturally occurring amino acid, and its structure incorporates a tertiary butyl carbonyl (Boc) group as a protecting group for the amino functionality. The 4-chlorobenzyl substituent attached to the β-carbon of alanine introduces additional complexity and functionality to the molecule, making it a valuable intermediate in various synthetic processes.

Recent advancements in chemical synthesis have highlighted the importance of stereochemistry in drug design, and (S)-N-Boc-2-(4-chlorobenzyl)alanine serves as an excellent example of how stereocontrol can be achieved in complex molecules. The (S) configuration at the α-carbon ensures that this compound can be used as a chiral building block in the construction of biologically active compounds. Researchers have employed this compound in the synthesis of peptide analogs and other bioactive molecules, leveraging its unique structure to achieve desired pharmacokinetic properties.

The synthesis of (S)-N-Boc-2-(4-chlorobenzyl)alanine typically involves multi-step processes, including alkylation of alanine derivatives followed by Boc protection. The use of enantioselective methods has become increasingly popular to ensure high optical purity, which is critical for applications in pharmaceutical research. Recent studies have demonstrated the utility of this compound in the development of inhibitors for various enzyme targets, showcasing its versatility in medicinal chemistry.

From an analytical standpoint, (S)-N-Boc-2-(4-chlorobenzyl)alanine has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its purity and structural integrity, making it a reliable reagent for further chemical transformations. The compound's stability under various reaction conditions has also been extensively studied, ensuring its suitability for large-scale synthetic applications.

In terms of applications, (S)-N-Boc-2-(4-chlorobenzyl)alanine finds extensive use in peptide synthesis, where its Boc group serves as a temporary protecting group during solid-phase synthesis protocols. The presence of the 4-chlorobenzyl substituent allows for additional functionalization and modulation of physicochemical properties, enabling researchers to tailor the molecule for specific biological assays. Recent research has also explored its role in click chemistry reactions, further expanding its utility in modern organic synthesis.

Moreover, (S)-N-Boc-2-(4-chlorobenzyl)alanine has been utilized as a chiral ligand in asymmetric catalysis, demonstrating its potential in enantioselective transformations. This application underscores the compound's importance beyond traditional synthetic chemistry, extending into catalytic processes that are pivotal for green chemistry initiatives.

In conclusion, CAS No. 1286768-97-5 represents a versatile and valuable molecule with wide-ranging applications in organic synthesis and drug discovery. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions (S)-N-Boc-2-(4-chlorobenzyl)alanine as an essential tool for researchers aiming to develop innovative therapeutic agents.